Cas no 324066-00-4 (2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid)

• Product Name: 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid
• CAS No: 324066-00-4
• MF: C₁₈H₁₃N₃O₅S
• MW: 383.377922773361
• CID: 5904125
• PubChem ID: 3123320
• Update Time: 2025-06-09

2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid
• MFCD01627754
• 2-[[4-(4-methylphenyl)-1,3-thiazol-2-yl]carbamoyl]-6-nitrobenzoic acid
• SR-01000461474-1
• SMR000274805
• HMS2694D12
• 324066-00-4
• AKOS000647194
• F0191-5111
• 2-{[4-(4-METHYLPHENYL)-1,3-THIAZOL-2-YL]CARBAMOYL}-6-NITROBENZOIC ACID
• Oprea1_617870
• 6-Nitro-N-(4-p-tolyl-thiazol-2-yl)-phthalamic acid
• SR-01000461474
• Oprea1_484946
• 2-nitro-6-((4-(p-tolyl)thiazol-2-yl)carbamoyl)benzoic acid
• CHEMBL1352379
• MLS000714826

• Inchi： 1S/C18H13N3O5S/c1-10-5-7-11(8-6-10)13-9-27-18(19-13)20-16(22)12-3-2-4-14(21(25)26)15(12)17(23)24/h2-9H,1H3,(H,23,24)(H,19,20,22)
• InChI Key： ZTBPWJOAMTTZRA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1NC(C1C=CC=C(C=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 383.05759170g/mol
• Monoisotopic Mass: 383.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid

Comprehensive Overview of 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid (CAS No. 324066-00-4)

2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid (CAS No. 324066-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both a nitrobenzoic acid moiety and a thiazolylcarbamoyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in thiazole-based compounds, driven by their potential therapeutic benefits. Searches for terms like "thiazole derivatives in medicine" and "nitrobenzoic acid applications" have surged, reflecting the growing demand for innovative compounds in healthcare. 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid stands out due to its potential role in modulating enzymatic activity and interacting with biological targets, making it a subject of ongoing research.

The compound's molecular structure, featuring a 4-methylphenyl group attached to a thiazole ring, contributes to its stability and reactivity. Researchers have explored its synthesis methods, with a focus on optimizing yield and purity. Keywords such as "synthesis of thiazole carbamoyl derivatives" and "CAS 324066-00-4 applications" are frequently queried in academic and industrial databases, highlighting its relevance in synthetic chemistry.

From a pharmacological perspective, 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid has been investigated for its potential anti-inflammatory and antimicrobial properties. These studies align with current trends in addressing antibiotic resistance and chronic inflammatory conditions, topics that dominate healthcare discussions. The compound's nitro group and carboxylic acid functionality are thought to play critical roles in its bioactivity, though further clinical validation is required.

In addition to its biomedical applications, this compound has also been examined in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for advanced material design. Queries like "thiazole derivatives in material science" and "nitrobenzoic acid derivatives uses" reflect the interdisciplinary interest in such compounds. The versatility of CAS No. 324066-00-4 underscores its importance across multiple scientific domains.

Environmental and safety considerations are also paramount when working with 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid. Researchers emphasize proper handling protocols to ensure minimal environmental impact, a topic increasingly relevant in sustainable chemistry practices. Searches for "green synthesis of thiazole compounds" and "eco-friendly nitrobenzoic acid derivatives" indicate a shift toward environmentally conscious research methodologies.

Looking ahead, the potential of 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid remains largely untapped. With advancements in computational chemistry and high-throughput screening, researchers can better predict its interactions and optimize its properties. This aligns with the broader trend of leveraging AI-driven drug discovery and molecular modeling, which are frequently searched topics in contemporary scientific literature.

In summary, 2-{4-(4-methylphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid (CAS No. 324066-00-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research make it a compound of significant interest, resonating with current scientific and industrial priorities. As studies progress, this compound may well emerge as a cornerstone in next-generation therapeutic and material innovations.